5-(Diethoxymethyl)picolinonitrile
Description
5-(Diethoxymethyl)picolinonitrile is a pyridine derivative featuring a diethoxymethyl substituent at the 5-position of the picolinonitrile scaffold. These compounds are critical intermediates in organic synthesis, particularly in pharmaceuticals, agrochemicals, and materials science, due to their electronic versatility and reactivity .
Properties
Molecular Formula |
C11H14N2O2 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
5-(diethoxymethyl)pyridine-2-carbonitrile |
InChI |
InChI=1S/C11H14N2O2/c1-3-14-11(15-4-2)9-5-6-10(7-12)13-8-9/h5-6,8,11H,3-4H2,1-2H3 |
InChI Key |
MPTRVHRLVGBLPU-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(C1=CN=C(C=C1)C#N)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Aryl-Substituted Derivatives
- 5-(4-Chlorophenyl)picolinonitrile: Features a chlorophenyl group, enhancing lipophilicity and insecticidal activity. Melting point (m.p.): 144–145°C, yield: 66% .
- 5-(3,5-Dimethoxyphenyl)picolinonitrile: Contains electron-donating methoxy groups, improving solubility. M.p.: 140–141°C, yield: 75% .
Alkoxy and Fluoroalkoxy Derivatives
- 5-(Trifluoromethoxy)picolinonitrile (5ab): Synthesized via radical trifluoromethoxylation using bis(trifluoromethyl)peroxide (BTMP). 19F NMR yield: 35%, favoring direct synthesis over multi-step routes .
- 5-(2,2,2-Trifluoroethoxy)picolinonitrile (3o): Prepared via palladium-catalyzed C–O cross-coupling, highlighting versatility in introducing fluorinated groups .
Fluorinated and Functionalized Derivatives
- 5-(Trifluoromethyl)picolinonitrile: Boiling point: 232.3°C, density: 1.4 g/cm³. Used in fluorinated polymers and tyrosine kinase inhibitors .
- 5-(Chloromethyl)picolinonitrile hydrochloride: A pharmaceutical intermediate with ≥97% purity, critical for synthesizing protein degraders .
Physicochemical Properties
Research Findings and Contradictions
- Synthetic Efficiency: Radical trifluoromethoxylation (35% yield) contrasts with higher yields (66–75%) for aryl-substituted analogs via classical methods , highlighting a trade-off between step economy and efficiency.
- Electronic Effects : Electron-withdrawing groups (e.g., –CF₃, –CN) enhance electrophilicity for nucleophilic attacks, whereas alkoxy groups (e.g., –OCH₂CF₃) balance lipophilicity and reactivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
